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Compound of Interest

Compound Name: 8-Aminoquinaldine

Cat. No.: B105178

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of 8-
Aminoquinaldine (also known as 8-amino-2-methylquinoline), a critical parameter for its
application in pharmaceutical synthesis, materials science, and chemical research. Due to the
limited availability of specific quantitative solubility data for 8-Aminoquinaldine, this guide also
includes information on the closely related compound, 8-aminoquinoline, to provide a broader
context for its solubility characteristics.

Physicochemical Properties of 8-Aminoquinaldine

8-Aminoquinaldine is a heterocyclic aromatic amine with the molecular formula C10H10N2 and
a molecular weight of 158.20 g/mol . It typically appears as a white to amber or dark green

crystalline powder.

Quantitative Solubility Data

The publicly available quantitative solubility data for 8-Aminoquinaldine is sparse. The
following table summarizes the known data.
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Solvent System Temperature Solubility Method
Aqueous solution (pH N )

7.4 Not Specified 19 pug/mL Experimental
Methanol Not Specified Soluble Not Specified

A gualitative assessment of "soluble” was found for methanol without specific quantitative
values.[1]

Solubility of the Related Compound: 8-Aminoquinoline

Given the structural similarity between 8-Aminoquinaldine (8-amino-2-methylquinoline) and 8-
Aminoquinoline, the solubility data for the latter can provide valuable insights. 8-Aminoquinoline
is generally soluble in polar organic solvents.

Solvent Temperature Solubility
Water Not Specified Slightly soluble
Ethanol Not Specified Soluble

Diethyl Ether Not Specified Insoluble

100 mg/mL (693.63 mM) -

Dimethyl Sulfoxide (DMSO) Not Specified ) o
requires sonication

Note: This data is for 8-Aminoquinoline, not 8-Aminoquinaldine.

Experimental Protocols for Solubility Determination

A precise determination of solubility is crucial for various applications. The following outlines a
general experimental protocol for determining the solubility of a compound like 8-
Aminoquinaldine in an organic solvent, commonly known as the shake-flask method.

Materials and Equipment

e 8-Aminoquinaldine (high purity)
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o Selected organic solvents (e.g., methanol, ethanol, DMSO, acetonitrile, etc.)
e Analytical balance

» Vortex mixer

o Thermostatically controlled shaker or water bath

e Centrifuge

e Syringe filters (chemically inert, e.g., PTFE)

o High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis)

e Volumetric flasks and pipettes

Procedure

o Preparation of a Saturated Solution:

o Add an excess amount of 8-Aminoquinaldine to a known volume of the selected organic
solvent in a sealed vial. The excess solid should be clearly visible.

o Agitate the mixture at a constant temperature using a shaker or water bath for a sufficient
period (typically 24-48 hours) to ensure equilibrium is reached.

e Separation of Undissolved Solid:
o Centrifuge the vial at a high speed to pellet the undissolved solid.

o Carefully withdraw a known volume of the supernatant using a syringe and filter it through
a chemically inert syringe filter to remove any remaining solid particles.

¢ Quantification of Solute:

o Dilute the filtered, saturated solution with a known volume of the solvent to bring the
concentration within the linear range of the analytical method.
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o Analyze the diluted solution using a validated HPLC method to determine the
concentration of 8-Aminoquinaldine. A calibration curve prepared with standard solutions
of known concentrations should be used for accurate quantification.

e Calculation:

o Calculate the solubility of 8-Aminoquinaldine in the solvent, taking into account the
dilution factor. The solubility is typically expressed in mg/mL or mol/L.

Visualized Experimental Workflows

The solubility of 8-Aminoquinaldine is a key factor in its use as a reactant in organic
synthesis. The following diagrams illustrate typical experimental workflows involving this
compound.
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Buchwald-Hartwig Amination for N-Substituted 8-Aminoquinaldines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b105178#8-aminoquinaldine-solubility-in-organic-
solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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